2-isopropyl-3-phenyl-6,7-dihydro-5H-cyclopenta[b]pyrazine 1,4-dioxide

• IUPAC Name: 4-oxido-2-phenyl-3-propan-2-yl-6,7-dihydro-5H-cyclopenta[b]pyrazin-1-ium 1-oxide
• InChI: InChI=1S/C16H18N2O2/c1-11(2)15-16(12-7-4-3-5-8-12)18(20)14-10-6-9-13(14)17(15)19/h3-5,7-8,11H,6,9-10H2,1-2H3
• InChI Key: QPIMCDFADQFRFF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C([N+](=O)C2=C(N1[O-])CCC2)C3=CC=CC=C3
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

2-isopropyl-3-phenyl-6,7-dihydro-5H-cyclopenta[b]pyrazine 1,4-dioxide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as CPPO and is widely used as a photosensitizer in photochemistry and photobiology.

Mechanism of Action

CPPO acts as a photosensitizer by absorbing light energy and transferring it to molecular oxygen, resulting in the generation of singlet oxygen. Singlet oxygen is a highly reactive species that can react with a wide range of organic compounds, leading to the degradation of these compounds. CPPO is also known to undergo photochemical reactions, such as isomerization and cyclization, when exposed to light.
Biochemical and Physiological Effects
CPPO has been shown to have some biochemical and physiological effects. It has been reported to induce oxidative stress in cells, leading to the activation of various signaling pathways. CPPO has also been shown to have antitumor activity in vitro and in vivo, suggesting its potential use in cancer therapy. However, further studies are required to fully understand the biochemical and physiological effects of CPPO.

Advantages and Limitations for Lab Experiments

CPPO has several advantages for lab experiments. It is readily available and relatively inexpensive, making it an attractive option for researchers. CPPO is also stable under normal laboratory conditions and has a long shelf life. However, CPPO has some limitations, including its low solubility in water and some organic solvents, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on CPPO. One area of interest is the development of new synthetic methods for CPPO that can improve the yield and purity of the compound. Another area of interest is the investigation of the biochemical and physiological effects of CPPO in more detail, particularly its potential use in cancer therapy. Additionally, the development of new applications for CPPO in areas such as organic synthesis and materials science is an exciting area of research.

Scientific Research Applications

CPPO is widely used as a photosensitizer in photochemistry and photobiology. It has been used in various applications, including singlet oxygen generation, photodegradation of organic compounds, and photodynamic therapy. CPPO is also used as a probe for studying the photochemistry of organic compounds and as a reference compound for evaluating the efficiency of other photosensitizers.